Energized nitro-substituted azoles through ether bridges†
Journal of Materials Chemistry A Pub Date: 2015-06-17 DOI: 10.1039/C5TA03884G
Abstract
A series of ether-bridged energetic compounds was synthesized and fully characterized. All of the compounds melt before thermally decomposing and may have potential as melt-cast explosives based on their properties. Their detonation properties were computed using the EXPLO5 (v6.01) software on the basis of the calculated heats of formation and experimental densities (25 °C). The ether-bridged 5-nitrotetrazole and 5-trinitromethyltetrazole compounds exhibit energetic performance superior to RDX. Impact and friction sensitivities were determined using standard BAM technology. The structures of compounds 1, 4, 5, 7 and 9 were confirmed by single crystal X-ray analyses.
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Journal Name：Journal of Materials Chemistry A
Research Products
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1,2-thiazole-5-carboxylic acid
CAS no.: 10271-85-9
